Cas no 22821-89-2 (3,5-Dichlorophenyl methyl sulphone)

• Product Name: 3,5-Dichlorophenyl methyl sulphone
• CAS No: 22821-89-2
• MF: C₇H₆Cl₂O₂S
• MW: 225.092339038849
• MDL: MFCD00068893
• CID: 260152
• PubChem ID: 89855
• Update Time: 2025-05-24

3,5-Dichlorophenyl methyl sulphone Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloro-5-(methylsulfonyl)benzene
• 1,3-dichloro-5-methylsulfonylbenzene
• 3,5-Dichlorophenyl Methyl Sulphone
• Benzene,1,3-dichloro-5-(methylsulfonyl)-
• 3,5-Dichlor-1-methansulfonyl-benzol
• 3,5-Dichlorophenyl methyl sulfone
• Benzene, 1,3-dichloro-5-(methylsulfonyl)-
• 1,3-Dichloro-5-(methylsulphonyl)benzene
• 3,5-DichlorophenylMethylSulphone
• QIYHQTUAQZMJGS-UHFFFAOYSA-N
• TRA0097960
• FCH1329727
• 1,5-dichloro-3-(methylsulfonyl)be
• MFCD00068893
• FT-0711247
• SY003417
• SCHEMBL1272284
• 3,5-Dichlorophenylmethylsulfone
• NS00027271
• 3 pound not5-Dichlorophenyl Methyl Sulphone
• DTXSID10177378
• AKOS015888217
• 22821-89-2
• EINECS 245-250-3
• XAA82189
• A878429
• AS-31212
• 1, 3-dichloro-5-methylsulfonylbenzene
• 1,3-DICHLORO-5-METHANESULFONYLBENZENE
• 3,5-Dichlorophenyl methyl sulphone

• MDL： MFCD00068893
• Inchi： 1S/C7H6Cl2O2S/c1-12(10,11)7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key： QIYHQTUAQZMJGS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)S(C)(=O)=O)Cl

Computed Properties

• Exact Mass: 223.94700
• Monoisotopic Mass: 223.947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 382.8 ℃ at 760 mmHg
• Flash Point: 185.3℃
• Refractive Index: 1.555
• PSA: 42.52000
• LogP: 3.47770

3,5-Dichlorophenyl methyl sulphone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds
• Solvents and Organic Chemicals Organic Compounds

Additional information on 3,5-Dichlorophenyl methyl sulphone

Research Brief on 3,5-Dichlorophenyl Methyl Sulphone (CAS: 22821-89-2): Recent Advances and Applications

3,5-Dichlorophenyl methyl sulphone (CAS: 22821-89-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief consolidates the latest findings on the compound, focusing on its synthesis, biological activity, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 3,5-dichlorophenyl methyl sulphone as a precursor in the synthesis of novel sulfone-containing heterocycles. The research demonstrated that the compound's unique electronic properties, conferred by the sulfone moiety, enhance its reactivity in cross-coupling reactions, enabling the efficient construction of complex molecular architectures. These findings open new avenues for the design of sulfone-based therapeutics with improved pharmacokinetic properties.

In the agrochemical sector, 3,5-dichlorophenyl methyl sulphone has been investigated for its herbicidal and fungicidal activities. A recent patent application (WO2023056789) disclosed its incorporation into a new class of sulfone derivatives exhibiting potent activity against Fusarium species, a major agricultural pathogen. The compound's mode of action involves inhibition of fungal cell wall biosynthesis, making it a promising candidate for the development of next-generation crop protection agents.

From a toxicological perspective, a 2024 Regulatory Toxicology and Pharmacology study assessed the environmental fate and ecotoxicological profile of 3,5-dichlorophenyl methyl sulphone. The research indicated moderate persistence in soil systems (DT50 = 45 days) and low bioaccumulation potential (BCF < 100), suggesting favorable environmental characteristics for industrial applications. However, the study recommended further investigation into its aquatic toxicity profile.

Analytical chemistry advancements have enabled more precise characterization of 3,5-dichlorophenyl methyl sulphone. A recent methodological development published in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS technique for trace-level detection of the compound in complex matrices, achieving a detection limit of 0.1 ng/mL. This analytical breakthrough supports quality control in pharmaceutical manufacturing and environmental monitoring efforts.

Ongoing research at several academic institutions is exploring the therapeutic potential of 3,5-dichlorophenyl methyl sulphone derivatives in oncology. Preliminary data from cell-based assays show that certain structural analogs exhibit selective cytotoxicity against triple-negative breast cancer cell lines (IC50 values in the low micromolar range), possibly through modulation of redox homeostasis. These findings warrant further investigation in preclinical models.

In conclusion, 3,5-dichlorophenyl methyl sulphone (CAS: 22821-89-2) continues to demonstrate versatile applications across multiple research domains. Its unique chemical properties make it valuable for synthetic chemistry, while emerging biological activities suggest potential therapeutic and agrochemical applications. Future research directions should focus on structure-activity relationship studies to optimize its biological profile and comprehensive safety assessments to facilitate translational development.